Cas no 1796948-06-5 (N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide)

• Product Name: N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide
• CAS No: 1796948-06-5
• MF: C₁₆H₂₀N₂O
• MW: 256.342803955078
• CID: 5371014
• Update Time: 2025-11-02

N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide

• Inchi： 1S/C16H20N2O/c19-16(17-12-11-13-5-2-1-3-6-13)18-14-7-4-8-15(18)10-9-14/h1-7,14-15H,8-12H2,(H,17,19)
• InChI Key： MKEIMMBPTKKYLV-UHFFFAOYSA-N
• SMILES： C12N(C(NCCC3=CC=CC=C3)=O)C(CC1)CC=C2

Experimental Properties

• Density: 1.141±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 477.7±35.0 °C(Predicted)
• pka: 13.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide

Comprehensive Overview of N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide (CAS No. 1796948-06-5)

The compound N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide (CAS No. 1796948-06-5) is a specialized organic molecule with a unique structural framework. This bicyclic compound features an 8-azabicyclo[3.2.1]oct-2-ene core, which is a nitrogen-containing bridged ring system, coupled with a phenylethyl substituent via a carboxamide linkage. Its molecular architecture makes it an intriguing subject for research in medicinal chemistry, material science, and synthetic organic chemistry.

One of the key reasons N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide has garnered attention is its potential role in drug discovery. The 8-azabicyclo[3.2.1]octane scaffold is structurally similar to tropane alkaloids, which are known for their biological activity. Researchers are exploring its applications in designing novel therapeutics, particularly in neurological and metabolic disorders. The phenylethyl moiety further enhances its binding affinity to certain biological targets, making it a candidate for further pharmacological studies.

In recent years, the demand for structurally diverse compounds like N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide has surged due to advancements in high-throughput screening and computational drug design. Scientists are particularly interested in its stereochemistry, as the spatial arrangement of atoms can significantly influence its biological activity. The compound’s azabicyclic core also offers opportunities for derivatization, enabling the synthesis of analogs with tailored properties.

From a synthetic chemistry perspective, the preparation of N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide involves multi-step organic transformations. Key steps often include the construction of the 8-azabicyclo[3.2.1]octane ring system, followed by functionalization with the phenylethyl group. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are critical for industrial-scale production.

The compound’s physicochemical properties, such as solubility, stability, and lipophilicity, are also under investigation. These characteristics are vital for its potential use in formulations, especially in pharmaceutical applications. For instance, its carboxamide linkage may influence its bioavailability, a hot topic in modern drug development. Understanding these properties can help bridge the gap between laboratory synthesis and real-world applications.

Beyond pharmaceuticals, N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide has potential applications in material science. Its rigid bicyclic structure could be leveraged in designing advanced polymers or catalysts. The integration of nitrogen atoms into such frameworks often imparts unique electronic properties, making them suitable for specialized materials used in electronics or coatings.

Market trends indicate a growing interest in nitrogen-containing heterocycles like 8-azabicyclo[3.2.1]octane derivatives. Companies specializing in fine chemicals and custom synthesis are increasingly listing such compounds in their portfolios to meet the demands of academic and industrial researchers. The rise of AI-driven drug discovery platforms has further accelerated the exploration of novel scaffolds, including N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide.

For researchers and procurement specialists, sourcing high-quality N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide is essential. Reputable suppliers provide detailed analytical data, including NMR, HPLC, and mass spectrometry results, to ensure compound integrity. The CAS No. 1796948-06-5 serves as a unique identifier, facilitating precise searches in chemical databases and regulatory documents.

In summary, N-(2-Phenylethyl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide represents a fascinating intersection of chemistry and applied science. Its structural complexity, combined with its potential applications in drug discovery and materials science, makes it a compound of significant interest. As research progresses, its role in addressing contemporary scientific challenges is likely to expand, underscoring the importance of continued exploration and innovation.